N-{anilino[(4,6-dimethyl-2-pyrimidinyl)amino]methylene}-3,4-dichlorobenzamide

• IUPAC Name: 3,4-dichloro-N-[(Z)-N'-(4,6-dimethylpyrimidin-2-yl)-N-phenylcarbamimidoyl]benzamide
• InChI: InChI=1S/C20H17Cl2N5O/c1-12-10-13(2)24-19(23-12)27-20(25-15-6-4-3-5-7-15)26-18(28)14-8-9-16(21)17(22)11-14/h3-11H,1-2H3,(H2,23,24,25,26,27,28)
• InChI Key: HXBCJHNTYCQSAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N=C(NC2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl)C
• Isomeric SMILES: CC1=CC(=NC(=N1)/N=C(/NC2=CC=CC=C2)\NC(=O)C3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C20H17Cl2N5O
• Molecular Weight: 414.3 g/mol

Description

N-{anilino[(4,6-dimethyl-2-pyrimidinyl)amino]methylene}-3,4-dichlorobenzamide, commonly known as DPBA, is a synthetic compound that has gained attention in the scientific community for its potential applications in the field of cancer research. DPBA belongs to the class of benzamide derivatives and has been found to exhibit promising anticancer properties.

Mechanism of Action

The exact mechanism of action of DPBA is not fully understood. However, it is believed that DPBA exerts its anticancer effects by inhibiting the activity of certain enzymes that are essential for cancer cell survival. DPBA has been found to inhibit the activity of topoisomerase II, an enzyme that plays a critical role in DNA replication and cell division.
Biochemical and Physiological Effects:
DPBA has been found to have a number of biochemical and physiological effects. In addition to its anticancer properties, DPBA has been found to have anti-inflammatory effects and to be capable of reducing oxidative stress. DPBA has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DPBA in lab experiments is its potent anticancer properties. DPBA has been found to be effective against a wide range of cancer cell lines, making it a useful tool for studying the mechanisms of cancer cell death. However, one limitation of using DPBA in lab experiments is its potential toxicity. DPBA has been found to be toxic to normal cells at high concentrations, which can make it difficult to study its effects in vivo.

Future Directions

There are several potential future directions for research on DPBA. One area of interest is the development of DPBA analogs with improved pharmacokinetic properties and reduced toxicity. Another area of interest is the use of DPBA in combination with other anticancer agents to enhance its efficacy. Finally, there is a need for further research on the mechanisms of action of DPBA and its effects on normal cells.

Synthesis Methods

DPBA can be synthesized using a multi-step process that involves the reaction of aniline with 2,4-dimethyl-6-nitropyrimidine followed by reduction with palladium on carbon to yield the intermediate product. This intermediate product is then reacted with 3,4-dichlorobenzoyl chloride to obtain DPBA.

Scientific Research Applications

DPBA has been extensively studied for its potential use as an anticancer agent. In vitro studies have shown that DPBA has potent cytotoxic effects against a variety of cancer cell lines, including breast cancer, lung cancer, and leukemia. DPBA has also been found to induce apoptosis, or programmed cell death, in cancer cells.